Cas no 1806308-40-6 (1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1806308-40-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4977526
• Update Time: 2025-10-31

1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H11BrO2/c1-7(13)5-9-8(6-12)3-2-4-10(9)11/h2-4,12H,5-6H2,1H3
• InChI Key： DRQQEOAACFDDBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CO)=C1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3

Additional information on 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one

Comprehensive Overview of 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806308-40-6)

1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one, with the CAS number 1806308-40-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a brominated aromatic ring with a hydroxymethyl group and a propan-2-one moiety. Its molecular formula, C₁₀H₁₁BrO₂, highlights its potential as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its applications for designing novel drug candidates and functional materials due to its reactive sites, which allow for further derivatization.

The compound’s bromo-substituted aromatic core makes it a valuable precursor in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Additionally, the presence of the hydroxymethyl group offers opportunities for esterification or etherification, expanding its utility in polymer chemistry and bioconjugation. Given the growing demand for high-performance materials and targeted therapeutics, 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one is increasingly studied for its role in advancing these fields.

In recent years, the scientific community has focused on sustainable synthesis and green chemistry practices. This compound aligns with these trends, as researchers explore catalyst-free reactions and solvent-free conditions to optimize its production. Questions like "How to improve the yield of 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one?" or "What are the latest applications of brominated aromatic ketones in drug discovery?" are frequently searched, reflecting its relevance in contemporary research.

Another area of interest is the compound’s potential in photodynamic therapy (PDT) and fluorescence labeling. Its aromatic structure and electron-withdrawing bromine atom make it a candidate for developing light-sensitive agents. With the rise of precision medicine, such applications are highly sought after, as they enable non-invasive diagnostic and therapeutic techniques. Moreover, the compound’s stability under various conditions makes it suitable for long-term storage and large-scale production, addressing common industrial challenges.

From a commercial perspective, 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one is available through specialized chemical suppliers, often with high purity grades (>98%). Its pricing and availability are influenced by factors like raw material costs and synthetic route efficiency. Researchers and manufacturers frequently inquire about "reliable sources for CAS 1806308-40-6" or "scalable synthesis protocols for brominated ketone intermediates," underscoring its practical importance.

In summary, 1-(2-Bromo-6-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806308-40-6) is a multifaceted compound with broad applications in pharmaceuticals, material science, and biotechnology. Its unique structure and reactivity profile position it as a key player in advancing cutting-edge research. As the demand for innovative chemical solutions grows, this compound is poised to remain at the forefront of scientific and industrial developments.